3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-(2-methylfuran-3-yl)-6-(1-phenoxypropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H16N4O2S/c1-3-14(23-12-7-5-4-6-8-12)16-20-21-15(18-19-17(21)24-16)13-9-10-22-11(13)2/h4-10,14H,3H2,1-2H3
• InChI Key: GRNLCEBENBSDHQ-UHFFFAOYSA-N
• SMILES: CCC(C1=NN2C(=NN=C2S1)C3=C(OC=C3)C)OC4=CC=CC=C4

Description

3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of thiazole derivatives. It has gained attention in recent years due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound exerts its pharmacological activities by modulating various signaling pathways and enzymes involved in the pathogenesis of diseases. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, and to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor involved in glucose and lipid metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in vitro and in vivo. In vitro studies have shown that the compound exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. It has also been reported to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. In vivo studies have shown that the compound exhibits anti-inflammatory activity by reducing the levels of pro-inflammatory cytokines and inhibiting the infiltration of immune cells into inflamed tissues.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its relatively simple synthesis method, low toxicity, and potential applications in various fields of research. However, its limitations include its poor solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on 3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible direction is to explore its potential as a therapeutic agent for various diseases such as cancer, diabetes, and Alzheimer's disease. Another direction is to investigate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to optimize its pharmacokinetic properties and improve its bioavailability.

Synthesis Methods

The synthesis of 3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the commonly used methods involves the reaction of 2-methyl-3-furoic acid hydrazide with 1-(2-bromoethyl)phenyl ether in the presence of triethylamine. The resulting intermediate is then subjected to cyclization with thiosemicarbazide and triethylorthoformate to obtain the final product.

Scientific Research Applications

3-(2-Methylfuran-3-yl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a range of pharmacological activities such as anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. Several studies have also reported its potential as a therapeutic agent for various diseases such as cancer, diabetes, and Alzheimer's disease.